Methyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate

• IUPAC Name: methyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate
• InChI: InChI=1S/C12H17N3O2/c1-17-11(16)9-4-2-5-10(8-9)15-12-13-6-3-7-14-12/h3,6-7,9-10H,2,4-5,8H2,1H3,(H,13,14,15)/t9-,10+/m1/s1
• InChI Key: YUBGCOWJYJYBII-ZJUUUORDSA-N
• Canonical SMILES: COC(=O)C1CCCC(C1)NC2=NC=CC=N2
• Isomeric SMILES: COC(=O)[C@@H]1CCC[C@@H](C1)NC2=NC=CC=N2
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Safety And Hazards

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